Cas no 5975-12-2 (2,4-Dichloro-3-nitropyridine)

• Product Name: 2,4-Dichloro-3-nitropyridine
• CAS No: 5975-12-2
• MF: C₅H₂Cl₂N₂O₂
• MW: 192.987578868866
• MDL: MFCD09261088
• CID: 46300
• PubChem ID: 10535773
• Update Time: 2025-06-10

2,4-Dichloro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-nitropyridine
• 2,4-dichloronitro pyridine
• Pyridine, 2,4-dichloro-3-nitro-
• 2,4-Dichlor-3-nitro-pyridin
• 2,4-dichloro-3-nitro-pyridine
• 2,4'-DIMETHOXY-2'-HYDROXYCHALCONE 0.98
• 3-Nitro-2,4-dichlor-pyridin
• 4,6-dicloro-5-nitropyridine
• 4-dichloro-3-nitro
• 5975-12-2
• J-507119
• RTXYIHGMYDJHEU-UHFFFAOYSA-N
• 2,4-Dichloro-3-nitropyridine, AldrichCPR
• EN300-200515
• D5580
• BCP10099
• MFCD09261088
• BB 0256882
• DTXSID50441383
• AC-22842
• AM20061794
• CS-B0103
• AKOS005256466
• SCHEMBL202927
• PB25128
• SY014839
• 2,4-Dichloro-3-nitropyridine;
• NS00081675
• 2.4-dichloro-3-nitropyridine
• W-204297
• FT-0649164
• DB-022787
• BBL100953
• STL554747

• MDL： MFCD09261088
• Inchi： 1S/C5H2Cl2N2O2/c6-3-1-2-8-5(7)4(3)9(10)11/h1-2H
• InChI Key： RTXYIHGMYDJHEU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 191.94900
• Monoisotopic Mass: 191.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.63
• Melting Point: 59.0 to 63.0 deg-C
• Boiling Point: 78°C/3mmHg(lit.)
• Flash Point: 285.709 °C at 760 mmHg
• Refractive Index: 1.603
• PSA: 58.71000
• LogP: 2.81980

2,4-Dichloro-3-nitropyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on 2,4-Dichloro-3-nitropyridine

2,4-Dichloro-3-Nitropyridine: A Comprehensive Overview

The compound 2,4-Dichloro-3-Nitropyridine (CAS No: 5975-12-2) is a significant chemical entity with a diverse range of applications across various industries. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in advanced materials science and pharmaceutical research. In this article, we delve into the latest research findings and applications of 2,4-Dichloro-3-Nitropyridine, highlighting its importance in modern chemistry.

Structure and Physical Properties: The molecular structure of 2,4-Dichloro-3-Nitropyridine consists of a pyridine ring substituted with chlorine atoms at positions 2 and 4 and a nitro group at position 3. This substitution pattern imparts unique electronic properties to the molecule. Recent studies have shown that the compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various chemical reactions and synthesis processes.

Chemical Reactivity: The reactivity of 2,4-Dichloro-3-Nitropyridine has been extensively studied in recent years. Researchers have found that the nitro group at position 3 acts as an electron-withdrawing group, significantly influencing the electronic environment of the pyridine ring. This makes the compound highly reactive towards nucleophilic substitution reactions. In a groundbreaking study published in *Journal of Organic Chemistry*, scientists demonstrated that 2,4-Dichloro-3-Nitropyridine can be effectively used as an intermediate in the synthesis of heterocyclic compounds with potential applications in drug design.

Applications in Pharmaceutical Research: One of the most promising areas for 2,4-Dichloro-3-Nitropyridine is its application in pharmaceutical research. Recent advancements have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. A study conducted at the University of California revealed that certain analogs derived from 2,4-Dichloro-3-Nitropyridine can inhibit key enzymes involved in inflammation pathways, making them potential candidates for developing novel anti-inflammatory drugs.

Environmental Impact and Safety: While 2,4-Dichloro-3-Nitropyridine holds immense potential in various fields, its environmental impact cannot be overlooked. Recent research has focused on understanding the biodegradation pathways of this compound. Studies indicate that under aerobic conditions, 2,4-Dichloro-3-Nitropyridine undergoes microbial degradation through nitro group reduction and subsequent cleavage of the pyridine ring. These findings are crucial for assessing its environmental safety and ensuring sustainable industrial practices.

Future Directions: The continued exploration of 2,4-Dichloro-3-Nitropyridine is expected to yield further breakthroughs in materials science and pharmacology. Ongoing research aims to optimize its synthesis methods for large-scale production while minimizing environmental impact. Additionally, investigations into its role as a precursor for advanced materials such as conductive polymers are underway, potentially revolutionizing electronic device manufacturing.

In conclusion, 2,4-Dichloro-3-Nitropyridine (CAS No: 5975-12-2) stands out as a versatile chemical entity with vast untapped potential. Its unique properties and reactivity make it a valuable tool in modern chemistry, driving innovation across multiple disciplines. As research progresses, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.